Cas no 60517-99-9 (3-AMINOBENZYLAMINE DIHYDROCHLORIDE)

• Product Name: 3-AMINOBENZYLAMINE DIHYDROCHLORIDE
• CAS No: 60517-99-9
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 497264
• Update Time: 2025-04-23

3-AMINOBENZYLAMINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-amino-, dihydrochloride
• 3-AMINOBENZYLAMINE DIHYDROCHLORIDE
• 3-(Aminomethyl)aniline dihydrochloride

• Inchi： 1S/C7H10N2.ClH/c8-5-6-2-1-3-7(9)4-6;/h1-4H,5,8-9H2;1H
• InChI Key： AJHGEZFKLFWGEV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N)C=1)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-AMINOBENZYLAMINE DIHYDROCHLORIDE

Benzenemethanamine, 3-amino-, dihydrochloride (CAS No: 60517-99-9)

Benzenemethanamine, 3-amino-, dihydrochloride is a compound with the CAS registry number 60517-99-9. This compound is also known as 3-Aminobenzylamine dihydrochloride, and it belongs to the class of organic compounds known as aromatic amines. The molecule consists of a benzene ring attached to an amino group via a methylene bridge, with two hydrochloric acid molecules neutralizing the amine groups, forming the dihydrochloride salt.

The molecular formula of Benzenemethanamine, 3-amino-, dihydrochloride is C7H11NCl2, and its molecular weight is approximately 184.58 g/mol. The compound exists as a white crystalline solid and is soluble in water and various organic solvents such as ethanol and methanol. Its physical properties, including melting point and boiling point, are influenced by the presence of the hydrochloric acid counterions, which increase the compound's polarity and hydrogen bonding capacity.

Recent studies have highlighted the importance of aromatic amines like Benzenemethanamine, 3-amino-, dihydrochloride in various chemical reactions, particularly in the synthesis of pharmaceuticals and agrochemicals. For instance, researchers have explored its role as an intermediate in the preparation of bioactive compounds with potential applications in cancer therapy and neurodegenerative diseases.

The synthesis of Benzenemethanamine, 3-amino-, dihydrochloride typically involves the reaction of aniline derivatives with aldehyde or ketone compounds under specific conditions. One common method is the reductive amination process, where an aldehyde reacts with ammonia or an amine in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas over a catalyst like palladium on carbon.

In terms of applications, Benzenemethanamine, 3-amino-, dihydrochloride has been utilized in the preparation of various biologically active molecules. For example, it has been employed as a building block in the synthesis of peptide analogs and bioisosteres, which are essential components in drug discovery programs targeting enzyme inhibition and receptor modulation.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing aromatic amines like Benzenemethanamine, 3-amino-, dihydrochloride. These methods often involve catalytic processes that minimize waste generation and reduce energy consumption compared to traditional synthetic routes.

From an environmental perspective, understanding the fate and transport of compounds like Benzenemethanamine, 3-amino-, dihydrochloride in natural systems is crucial for assessing their potential impact on ecosystems. Studies have shown that such compounds can undergo various transformations under environmental conditions, including hydrolysis, oxidation, and microbial degradation.

In conclusion, Benzenemethanamine, 3-amino-, dihydrochloride (CAS No: 60517-99-9) is a versatile compound with significant potential in chemical synthesis and drug development. Its properties make it an attractive candidate for further research into its applications across diverse fields.